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Compound of Interest

Compound Name: (4-Methoxyphenyl)hydrazine

Cat. No.: B1593770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and
essential safety precautions for (4-Methoxyphenyl)hydrazine and its hydrochloride salt. Due
to the limited publicly available quantitative toxicity data for this specific compound, this guide
incorporates information on the closely related and well-studied aromatic hydrazine,
phenylhydrazine, to provide a comparative toxicological context. Adherence to the safety
protocols outlined herein is critical when handling this compound in a research and
development setting.

Toxicological Data

Quantitative toxicological data for (4-Methoxyphenyl)hydrazine is not readily available in
public databases. The following table summarizes the known hazard classifications. For
comparative purposes, a table with quantitative data for the related compound,
phenylhydrazine, is also provided.

Table 1: Toxicological Summary for (4-Methoxyphenyl)hydrazine Hydrochloride
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Hazard Classification

Description

Citations

Acute Oral Toxicity

Category 4: Harmful if

swallowed.

[1](2]

Acute Dermal Toxicity

Category 4: Harmful in contact

with skin.

[1](2]

Acute Inhalation Toxicity

Category 4: Harmful if inhaled.

[1](2]

Skin Sensitization

Category 1: May cause an

allergic skin reaction.

[1](21[3]

Skin Irritation

Causes skin irritation.

[2]14](5]

Eye Irritation

Causes eye irritation, may

cause chemical conjunctivitis.

[2]141[5]

Respiratory Irritation

Causes respiratory tract
irritation. Can produce delayed

pulmonary edema.

[2]141[5]

Gastrointestinal Irritation

May cause gastrointestinal
irritation with nausea, vomiting,

and diarrhea.

[4]115]

Carcinogenicity

Not listed by ACGIH, IARC,
NTP, or CA Prop 65.

[4]

LD50/LC50

Not available.

[4]

Table 2: Acute Toxicity Data for Phenylhydrazine (for comparative purposes)
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Route Species LD50 Value Citations
Oral Rat 188 mg/kg [4]
Oral Mouse 80-188 mg/kg [1]
Oral Guinea Pig 80-188 mg/kg [1]
Oral Rabbit 80-188 mg/kg [1]
Dermal Rabbit 380 ”‘9"‘9 (20-30% [1]
mortality)
Inhalation Rat LC50: 2745 mg/m3 [1]
Inhalation Mouse LC50: 2093 mg/m3 [1]

Mechanism of Toxicity: Oxidative Stress Pathway

Aromatic hydrazines, such as phenylhydrazine, are known to induce toxicity primarily through
the generation of reactive oxygen species (ROS), leading to oxidative stress. This process can
cause significant damage to cellular components, particularly red blood cells. While the specific
pathway for (4-Methoxyphenyl)hydrazine has not been elucidated, a similar mechanism is

plausible.
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Caption: Plausible toxicity pathway for aromatic hydrazines.

Safety Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling (4-
Methoxyphenyl)hydrazine.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent exposure.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
[4] Fire/flame resistant and impervious clothing is recommended.[1]

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant respirator use.[4] If exposure limits are exceeded or
irritation is experienced, a full-face respirator should be used.[1]

Handling and Storage

e Handling: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,
or smoke when using this product.[1] Avoid breathing dust, fume, gas, mist, vapors, or spray.
[1] Use only outdoors or in a well-ventilated area.[1] Contaminated work clothing should not
be allowed out of the workplace.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
Keep away from incompatible materials such as strong oxidizing agents.[3][4]

First Aid Measures

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]
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« If on Skin: Wash with plenty of soap and water.[3] If skin irritation or a rash occurs, get
medical advice/attention.[3] Wash contaminated clothing before reuse.[3]

 Ifin Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3]

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[3] Rinse
mouth.[3]

Experimental Protocols for Toxicity Assessment

Standardized protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are recommended for assessing the toxicity of chemical
substances. The following are summaries of relevant protocols that can be adapted for (4-
Methoxyphenyl)hydrazine.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is designed to assess the acute oral toxicity of a substance by using a fixed-dose
procedure, which avoids using death as an endpoint and instead relies on the observation of
clear signs of toxicity.[6]

Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg in the absence of
prior information) to determine the appropriate starting dose for the main study.[6]

e Main Study: Groups of 5 animals of a single sex (typically female rats) are dosed in a
stepwise manner at fixed dose levels (5, 50, 300, 2000 mg/kg).[6][7]

o Administration: The test substance is administered as a single oral dose by gavage.[7]

o Observation: Animals are observed for a minimum of 14 days for signs of toxicity and
mortality.[6] Body weight is recorded weekly.[7]

e Endpoint: The study allows for the classification of the substance according to the Globally
Harmonised System (GHS) based on the observed toxicity.[7] A gross necropsy is performed
on all animals at the end of the study.[6]
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Acute Dermal Toxicity (OECD Guideline 402)

This guideline outlines a procedure for assessing the acute toxicity of a substance applied to
the skin.

Preparation: The test substance is applied to a shaved area of the skin (approximately 10%
of the body surface) of the test animal (typically rats).[8]

o Application: The substance is held in contact with the skin for a 24-hour period using a
porous gauze dressing.[8][9]

» Dosing: A fixed-dose procedure is used, starting with a dose based on available data or a
range-finding study.[9]

o Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.[8]
Body weights are recorded weekly, and the application site is examined for irritation.[9]

o Endpoint: The study provides information on dermal toxicity and allows for GHS
classification. A gross necropsy is performed on all animals.[8]

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline is used to determine the health hazards associated with short-term inhalation
exposure to a chemical.

o Exposure: Animals (typically rats) are exposed to the test substance as a gas, vapor, or
aerosol in an inhalation chamber for a defined period (usually 4 hours).[5]

e Protocols: Two main protocols are described: a traditional LC50 protocol using at least three
concentrations, and a Concentration x Time (C x T) protocol which assesses toxicity across
multiple exposure durations.[5][10]

¢ Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.[5]
[10] Body weight and clinical observations are recorded.[5]

e Endpoint: The study allows for the estimation of the LC50 and classification of the substance
for inhalation toxicity. A gross necropsy is performed on all animals.[5]
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Caption: General experimental workflow for toxicity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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